Cas no 757179-44-5 (6-Octynamide, 2-amino-)

• Product Name: 6-Octynamide, 2-amino-
• CAS No: 757179-44-5
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 549344
• PubChem ID: 57358671
• Update Time: 2025-04-19

6-Octynamide, 2-amino- Chemical and Physical Properties

Names and Identifiers

• 6-Octynamide, 2-amino-
• 2-aminooct-6-ynamide
• 757179-44-5
• DTXSID20724190

• Inchi： 1S/C8H14N2O/c1-2-3-4-5-6-7(9)8(10)11/h7H,4-6,9H2,1H3,(H2,10,11)
• InChI Key： DVFNKMPNOCUJAG-UHFFFAOYSA-N
• SMILES： O=C(C(CCCC#CC)N)N

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 69.1Ų